Cas no 56547-13-8 (Ethyl 6-methoxy-2-naphthoylformate)

• Product Name: Ethyl 6-methoxy-2-naphthoylformate
• CAS No: 56547-13-8
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD09801433
• CID: 1068205
• PubChem ID: 20433897
• Update Time: 2025-11-02

Ethyl 6-methoxy-2-naphthoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methoxy-2-naphthoylformate
• AG-F-98688
• CTK5A5318
• ethyl (6-methoxy-2-naphthyl)(oxo)acetate
• ethyl (6-methoxy-2-naphthyl)glyoxylate
• ethyl 6-methoxy-2-naphthylglyoxylate
• SureCN6278770
• AKOS011240139
• ethyl 2-(6-methoxynaphthalen-2-yl)-2-oxoacetate
• ethyl 6-methoxy-2-naphthoylformate, AldrichCPR
• Ethyl (6-methoxynaphthalen-2-yl)(oxo)acetate
• ETHYL6-METHOXY-2-NAPHTHOYLFORMATE
• 56547-13-8
• DTXSID30607041
• DB-297577
• AM20040731
• ethyl alpha-keto-6-methoxy-naphth-2-ylacetate
• SCBFEFZUAPMQCZ-UHFFFAOYSA-N
• SCHEMBL6278770
• MFCD09801433

• MDL： MFCD09801433
• Inchi： 1S/C15H14O4/c1-3-19-15(17)14(16)12-5-4-11-9-13(18-2)7-6-10(11)8-12/h4-9H,3H2,1-2H3
• InChI Key： SCBFEFZUAPMQCZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C(C(=O)OCC)=O)=CC=C2C=1

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.198
• Boiling Point: 402.5°C at 760 mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.58
• PSA: 52.6
• LogP: 2.59420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Ethyl 6-methoxy-2-naphthoylformate

Comprehensive Overview of Ethyl 6-methoxy-2-naphthoylformate (CAS No. 56547-13-8)

Ethyl 6-methoxy-2-naphthoylformate (CAS No. 56547-13-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and advanced material research. Its unique molecular structure, featuring a 6-methoxy-2-naphthoyl moiety, makes it a versatile building block for synthesizing high-value derivatives. This compound has garnered significant attention due to its applications in UV absorbers, photoinitiators, and biocompatible polymers, aligning with the growing demand for sustainable and functional chemicals in industries like cosmetics and coatings.

In recent years, the surge in interest for green chemistry and eco-friendly formulations has propelled research into compounds like Ethyl 6-methoxy-2-naphthoylformate. Its role in developing low-toxicity photoactive agents addresses consumer concerns about harmful additives in personal care products. Moreover, its potential in organic electronics and light-emitting diodes (LEDs) aligns with the global push for energy-efficient technologies. Researchers frequently explore its photostability and solubility properties, which are critical for optimizing performance in end-use applications.

The synthesis of Ethyl 6-methoxy-2-naphthoylformate involves controlled esterification and methoxylation steps, ensuring high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity. As a fine chemical, it is often customized to meet stringent industry standards, particularly in pharmaceutical grade production. Its compatibility with biodegradable matrices further enhances its appeal for sustainable packaging innovations, a hot topic in circular economy discussions.

From a commercial perspective, Ethyl 6-methoxy-2-naphthoylformate is traded as a high-purity powder or solution, with suppliers emphasizing batch consistency and regulatory compliance. Its pricing reflects its niche status, though economies of scale are expected as demand grows in Asia-Pacific markets for specialty chemicals. FAQs from buyers often revolve around its storage conditions, shelf life, and handling precautions, underscoring the need for clear technical documentation.

Innovation around this compound continues to evolve, with patents exploring its derivatives for anti-aging skincare and flexible electronics. Its low environmental persistence compared to traditional naphthalene-based chemicals positions it favorably in regulatory assessments. For laboratories and manufacturers, Ethyl 6-methoxy-2-naphthoylformate represents a strategic investment in future-proofing product lines against tightening chemical regulations and shifting consumer preferences toward clean-label ingredients.